3-(6-Amino-5-cyano-3-isopropyl-1,4-dihydropyrano[2,3-c]pyrazol-4-yl)phenyl morpholine-4-carboxylate

• Molecular Formula: C21H23N5O4
• Molecular Weight: 409.4 g/mol
• IUPAC Name: [3-(6-amino-5-cyano-3-propan-2-yl-2,4-dihydropyrano[2,3-c]pyrazol-4-yl)phenyl] morpholine-4-carboxylate
• InChI: InChI=1S/C21H23N5O4/c1-12(2)18-17-16(15(11-22)19(23)30-20(17)25-24-18)13-4-3-5-14(10-13)29-21(27)26-6-8-28-9-7-26/h3-5,10,12,16H,6-9,23H2,1-2H3,(H,24,25)
• InChI Key: VDPBIFHDBGERIF-UHFFFAOYSA-N
• SMILES: CC(C)C1=C2C(C(=C(OC2=NN1)N)C#N)C3=CC(=CC=C3)OC(=O)N4CCOCC4

Description

4-morpholinecarboxylic acid [3-(6-amino-5-cyano-3-propan-2-yl-2,4-dihydropyrano[2,3-c]pyrazol-4-yl)phenyl] ester is a member of morpholines and a pyranopyrazole.

Scientific Research Applications

Crystal Structure Analysis

• Kumar et al. (2018) synthesized a similar compound, Ethyl 6-amino-5-cyano-4-(4-fluorophenyl)-2,4-dihydropyrano[2,3-c]pyrazole-3-carboxylate, demonstrating its potential in crystal structure analysis. The study highlights the compound's crystalline properties, which are stabilized by hydrogen and π interactions, suggesting similar potential applications for the compound (Kumar, Banerjee, Brahmachari, & Gupta, 2018).

Synthesis Methods

• Zolfigol et al. (2013) reported on the synthesis of pyranopyrazoles using green methods. This study indicates the environmental and efficiency considerations in synthesizing compounds like 3-(6-Amino-5-cyano-3-isopropyl-1,4-dihydropyrano[2,3-c]pyrazol-4-yl)phenyl morpholine-4-carboxylate (Zolfigol, Tavasoli, Moosavi‐Zare, Moosavi, Kruger, Shiri, & Khakyzadeh, 2013).

Corrosion Inhibition

• Dohare et al. (2017) explored the use of pyranpyrazole derivatives as corrosion inhibitors for industrial applications. Given the structural similarities, the compound may also have potential as a corrosion inhibitor (Dohare, Ansari, Quraishi, & Obot, 2017).

Catalyst Applications

• Maleki and Ashrafi (2014) detailed the use of pyrano[2,3-c]pyrazole derivatives in catalysis, suggesting potential catalytic applications for the compound under investigation (Maleki & Ashrafi, 2014).

Biological Studies

• Mistry et al. (2012) conducted biological studies on pyran fused pyrimidone derivatives, implying the possibility of biological applications for the compound (Mistry, Kamdar, Haveliwala, & Patel, 2012).